2-chloro-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)-5-nitrobenzamide
• InChI: InChI=1S/C20H14ClN3O4/c1-2-23-17-9-8-16(12-4-3-5-13(18(12)17)20(23)26)22-19(25)14-10-11(24(27)28)6-7-15(14)21/h3-10H,2H2,1H3,(H,22,25)
• InChI Key: QEQHXEMKAVWCHA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)NC(=O)C4=C(C=CC(=C4)[N+](=O)[O-])Cl)C=CC=C3C1=O
• Molecular Formula: C20H14ClN3O4
• Molecular Weight: 395.8 g/mol

Description

“2-chloro-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-5-nitrobenzamide” is a chemical compound with the molecular formula C20H15ClN2O2. It is also known as CK2 inhibitor IV, a potent and selective inhibitor of protein kinase CK2.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 350.798 Da. Other physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not available in the current data.

Scientific Research Applications

Hypoxia-Selective Antitumor Agents

Research has demonstrated the synthesis and hypoxic cell cytotoxicity of regioisomers of hypoxia-selective cytotoxins, which are structurally related to the compound . These agents exhibit selective toxicity under hypoxic conditions, a characteristic feature of many solid tumors, making them potential candidates for cancer therapy. The study highlights the importance of the nitro and chloro substituents in mediating cytotoxicity under hypoxic conditions, which could be relevant to the research applications of "2-chloro-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-5-nitrobenzamide" (Palmer et al., 1996).

Crystal Engineering

Studies in crystal engineering have explored the interactions and structural motifs in crystal structures involving halogen and nitro groups, similar to those present in the compound of interest. These studies provide insights into how such compounds can be utilized in designing new materials with desired properties through crystal engineering approaches, leveraging hydrogen bonds and halogen bonds (Saha, Nangia, & Jaskólski, 2005).

Molecular Salts and Cocrystals

Research on the solid-state versatility of molecular salts and cocrystals involving halogenated nitrobenzoic acids sheds light on the significance of halogen bonds in crystal structures. This knowledge is critical for understanding the solid-state properties of "this compound" and its potential applications in materials science and pharmaceuticals (Oruganti et al., 2017).